6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-benzyl-3-(2-morpholin-4-ylethyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H21N3O2S2/c23-18-16-13-15(12-14-4-2-1-3-5-14)26-17(16)20-19(25)22(18)7-6-21-8-10-24-11-9-21/h1-5,13H,6-12H2,(H,20,25)
• InChI Key: BMDLBXKTURYYKV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(=O)C3=C(NC2=S)SC(=C3)CC4=CC=CC=C4
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one, also known as BMTP-4, is a novel small molecule that has been gaining attention in the field of scientific research due to its potential applications in cancer treatment. BMTP-4 is a thienopyrimidine derivative that has been shown to exhibit potent cytotoxic activity against a wide range of cancer cell lines. In

Mechanism of Action

The mechanism of action of 6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. This compound has been shown to bind to DNA and disrupt the replication process, leading to cell death. It has also been shown to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent cytotoxic activity against cancer cells, but it has also been shown to have some toxic effects on normal cells. In preclinical studies, this compound has been shown to cause damage to the liver and kidneys at high doses. It has also been shown to cause bone marrow suppression, which can lead to anemia, thrombocytopenia, and neutropenia.

Advantages and Limitations for Lab Experiments

One advantage of using 6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent cytotoxic activity against cancer cells. This makes it a useful tool for investigating the mechanisms of cancer cell death and for screening potential cancer treatments. However, the toxic effects of this compound on normal cells can be a limitation in some experiments, and the low yield of the synthesis method can make it difficult to obtain large quantities of the compound.

Future Directions

There are several potential future directions for research on 6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is the development of more efficient synthesis methods to increase the yield of the compound. Another area of interest is the investigation of the anti-angiogenic properties of this compound, which may have potential applications in the treatment of other diseases, such as macular degeneration. Additionally, further research is needed to fully understand the mechanism of action of this compound and to investigate its potential as a cancer treatment in clinical trials.

Scientific Research Applications

6-benzyl-2-mercapto-3-[2-(4-morpholinyl)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one has been shown to exhibit potent cytotoxic activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been shown to exhibit anti-angiogenic properties, which may help to prevent the growth and spread of tumors. This compound has been used in several preclinical studies to investigate its potential as a cancer treatment.